Cas no 3586-66-1 (Isobenzofuran, 1,3,4,7-tetraphenyl-)

• Product Name: Isobenzofuran, 1,3,4,7-tetraphenyl-
• CAS No: 3586-66-1
• MF: C₃₂H₂₂O
• MW: 422.516488552094
• CID: 1475177
• Update Time: 2024-08-24

Isobenzofuran, 1,3,4,7-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1,3,4,7-tetraphenyl-
• 1,3,4,7-tetraphenyl-isobenzofuran

• Inchi： 1S/C32H22O/c1-5-13-23(14-6-1)27-21-22-28(24-15-7-2-8-16-24)30-29(27)31(25-17-9-3-10-18-25)33-32(30)26-19-11-4-12-20-26/h1-22H
• InChI Key： XRDYDVNVKZSXRE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=C2C(C(C3=CC=CC=C3)=CC=C2C2=CC=CC=C2)=C(C2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 422.16716

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Melting Point: 265-266 °C
• Boiling Point: 640.7±24.0 °C(Predicted)
• PSA: 13.14